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Introduction
EN219 is a covalent ligand that specifically targets the E3 ubiquitin ligase RNF114, binding to

cysteine 8 in its intrinsically disordered region.[1] This interaction makes EN219 a valuable tool

for targeted protein degradation (TPD), a revolutionary strategy in drug discovery that utilizes

the cell's own protein disposal machinery to eliminate disease-causing proteins. By

incorporating EN219 into a Proteolysis Targeting Chimera (PROTAC), researchers can hijack

the ubiquitin-proteasome system to induce the degradation of specific proteins of interest

(POIs).

These application notes provide detailed protocols for utilizing EN219 in TPD studies, from

initial characterization of its effects on RNF114 to its application in PROTACs for degrading

specific targets like BRD4.

Quantitative Data Summary
The following table summarizes key quantitative parameters for EN219 and an exemplary

EN219-based PROTAC.
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Parameter Molecule Target Value Cell Line Citation

IC50 EN219 RNF114 470 nM N/A (in vitro) [1]

DC50
EN219-JQ1

PROTAC

BRD4 (long

isoform)
36 nM 231MFP [2]

DC50
EN219-JQ1

PROTAC

BRD4 (short

isoform)
14 nM 231MFP [2]

Dmax
EN219-JQ1

PROTAC
BRD4

To be

determined

experimentall

y

231MFP N/A

Signaling Pathways and Experimental Workflows
Ubiquitin-Proteasome System (UPS) Pathway
The following diagram illustrates the general mechanism of the ubiquitin-proteasome system,

which is hijacked by EN219-based PROTACs to induce targeted protein degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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